[1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] (3E)-3-(furan-2-ylmethylidene)-1,2-dihydrocyclopenta[b]quinoline-9-carboxylate

• IUPAC Name: [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] (3E)-3-(furan-2-ylmethylidene)-1,2-dihydrocyclopenta[b]quinoline-9-carboxylate
• InChI: InChI=1S/C28H27N3O4/c1-18(26(32)31-28(17-29)13-5-2-6-14-28)35-27(33)24-21-9-3-4-10-23(21)30-25-19(11-12-22(24)25)16-20-8-7-15-34-20/h3-4,7-10,15-16,18H,2,5-6,11-14H2,1H3,(H,31,32)/b19-16+
• InChI Key: XCXORZFFKUXTPE-KNTRCKAVSA-N
• Canonical SMILES: CC(C(=O)NC1(CCCCC1)C#N)OC(=O)C2=C3CCC(=CC4=CC=CO4)C3=NC5=CC=CC=C52
• Isomeric SMILES: CC(C(=O)NC1(CCCCC1)C#N)OC(=O)C2=C3CC/C(=C\C4=CC=CO4)/C3=NC5=CC=CC=C52
• Molecular Formula: C28H27N3O4
• Molecular Weight: 469.5 g/mol
• CAS No.: 937875-77-9

Description

The compound [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] (3E)-3-(furan-2-ylmethylidene)-1,2-dihydrocyclopenta[b]quinoline-9-carboxylate is a structurally complex molecule featuring a cyclopenta[b]quinoline core fused with a dihydroquinoline system. Key structural elements include:

• Cyclopenta[b]quinoline backbone: A tricyclic system with a five-membered cyclopentane ring fused to a quinoline moiety, contributing to aromaticity and planar rigidity .
• 1-Cyanocyclohexyl aminoacyl ester: A propan-2-yl ester linked to a 1-cyanocyclohexylamine group, enhancing steric bulk and modulating solubility and bioavailability.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Core Structure	Substituents	Molecular Formula	Key Features	Reference
Target Compound	Cyclopenta[b]quinoline	3E-Furan-2-ylmethylidene, cyanocyclohexyl ester	C₃₀H₂₈N₄O₄*	High steric bulk, polar cyanocyclohexyl group, furan π-system	-
3-(Phenylmethylidene)-1,2-dihydrocyclopenta[b]quinoline-9-carboxylic acid	Cyclopenta[b]quinoline	3-Phenylmethylidene, carboxylic acid	C₂₀H₁₅NO₂	Smaller size, carboxylic acid enhances hydrophilicity
N-[6-({1H,2H,3H-cyclopenta[b]quinolin-9-yl}amino)hexyl]acridine-9-carboxamide	Cyclopenta[b]quinoline + acridine	Acridine carboxamide linker	C₃₃H₂₉N₅O	DNA intercalation potential, extended conjugation
1-(3-Bromophenyl)-N,N-diethylcycloprop-2-ene-1-carboxamide	Cyclopropane	Bromophenyl, diethylamide	C₁₄H₁₅BrN₂O	Cyclopropane rigidity, bromine for halogen bonding

*Estimated based on structural analysis.

Functional Group Impact

• Furan vs. Phenyl Substituents: The furan group in the target compound (vs.
• Cyanocyclohexyl Ester vs. Carboxylic Acid: The ester linkage and cyanocyclohexyl group in the target compound likely enhance lipophilicity and blood-brain barrier penetration relative to the carboxylic acid in CID 5004877 .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] (3E)-3-(furan-2-ylmethylidene)-1,2-dihydrocyclopenta[b]quinoline-9-carboxylate?

• Methodology : The cyclopenta[b]quinoline core is synthesized via cyclization of anthranilic acid derivatives with cyclopentanone in POCl₃, followed by functionalization. For example, coupling the quinoline scaffold with a furan-2-ylmethylidene group involves Wittig or Horner-Wadsworth-Emmons reactions. The 1-cyanocyclohexylamine moiety is introduced via peptide coupling (e.g., EDC/HOBt) to the propan-2-yl ester intermediate .
• Key Steps :

• Cyclization: Anthranilic acid + cyclopentanone in POCl₃ (reflux, 6–8 hrs).
• Functionalization: Coupling with furan derivatives using Pd-catalyzed cross-coupling (e.g., Heck reaction) .
• Purification: Column chromatography (silica gel, EtOAc/hexane gradient).

Q. How is the compound characterized to confirm structural integrity?

• Analytical Workflow :

NMR : ¹H/¹³C NMR in DMSO-d₆ or CDCl₃ to confirm backbone (e.g., cyclopenta[b]quinoline protons at δ 7.2–8.5 ppm, furan methylidene at δ 6.3–7.1 ppm) .

MS : High-resolution ESI-MS to verify molecular weight (e.g., [M+H]⁺ expected at m/z 520.22).

IR : Peaks at 1680–1720 cm⁻¹ (ester C=O), 2200–2250 cm⁻¹ (cyano group) .

X-ray Crystallography : For unambiguous confirmation of stereochemistry (if crystalline) .

Q. What safety protocols are recommended for handling this compound?

• PPE : Lab coat, nitrile gloves, and safety goggles.
• Ventilation : Use fume hoods due to potential respiratory irritancy (based on structurally related compounds) .
• First Aid :

• Skin contact: Wash with soap/water (15 mins).
• Inhalation: Move to fresh air; administer oxygen if needed .
  • Waste Disposal : Incinerate in EPA-approved facilities (avoid aqueous release due to cyanide risk).

Q. What functional groups in the molecule influence its solubility and formulation?

• Critical Groups :

• Cyano group : Enhances lipophilicity (logP ~3.5), reducing aqueous solubility.
• Ester moiety : Hydrolytically labile; use non-aqueous solvents (e.g., DMSO) for stock solutions.
• Furan : Contributes to π-π stacking in solid state, affecting crystallinity .
  • Formulation : Use co-solvents (e.g., PEG-400/Cremophor EL) for in vivo studies.

Advanced Research Questions

Q. How can reaction yields be optimized for large-scale synthesis?

• DoE Approach : Vary parameters (solvent, catalyst loading, temperature) using a factorial design.

• Catalyst : Pd(OAc)₂/XPhos (0.5–2 mol%) for coupling steps .
• Solvent : Toluene/EtOH (3:1) improves furan methylidene coupling efficiency (yield ↑15–20%) .
• Temperature : 80–100°C for cyclization (higher temps reduce reaction time but increase byproducts).
  • Process Analytics : Monitor intermediates via HPLC (C18 column, 220 nm) to identify bottlenecks.

Q. How to resolve contradictions in reported biological activity data?

• Case Study : If Study A reports IC₅₀ = 50 nM (cancer cells) and Study B finds no activity:

Assay Conditions : Compare cell lines (e.g., MCF-7 vs. HeLa), serum content, and incubation time.

Compound Integrity : Verify purity (≥95% by HPLC) and stability (e.g., ester hydrolysis in media).

Orthogonal Assays : Use SPR (surface plasmon resonance) to confirm target binding .

Q. What computational strategies predict the compound’s interaction with biological targets?

• Workflow :

Docking : AutoDock Vina with CYP450 isoforms (PDB: 3NXU) to assess metabolism.

MD Simulations : GROMACS for 100 ns to evaluate binding stability (furyl group shows strong π-stacking with Tyr-121) .

QSAR : Build models using MOE descriptors (e.g., polar surface area, H-bond donors) to optimize bioavailability.

Q. What mechanisms underlie its potential degradation under physiological conditions?

• Pathways :

• Ester Hydrolysis : pH-dependent cleavage (t₁/₂ = 2 hrs at pH 7.4).
• Oxidative Metabolism : CYP3A4-mediated oxidation of the cyclohexyl group (LC-MS/MS identifies hydroxylated metabolites) .
  • Mitigation : Prodrug strategies (e.g., replace ester with amide) to enhance stability.